ethyl 8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate

Specification

• CAS No.: 63277-55-4
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol
• IUPAC Name: ethyl 8-methoxy-1,3,4,5-tetrahydropyrido[4,3-b]indole-2-carboxylate
• Standard InChI: InChI=1S/C15H18N2O3/c1-3-20-15(18)17-7-6-14-12(9-17)11-8-10(19-2)4-5-13(11)16-14/h4-5,8,16H,3,6-7,9H2,1-2H3
• Standard InChI Key: BMOAZFYVGHVGGC-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)C3=C(N2)C=CC(=C3)OC
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)C3=C(N2)C=CC(=C3)OC

Introduction

Ethyl 8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate is a complex organic compound characterized by its unique structural framework, which includes a pyridoindole core. This compound features an ethyl ester functional group and a methoxy substituent, contributing to its potential reactivity and biological properties. The presence of the tetrahydro-pyrido structure suggests it may exhibit interesting pharmacological activities, making it a subject of interest in medicinal chemistry and drug development.

Synthesis and Chemical Reactivity

The synthesis of ethyl 8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate typically involves several key steps. Optimizing these synthetic routes can enhance yield and reduce costs by improving reaction conditions and catalysts. This compound serves as a versatile intermediate in the synthesis of more complex derivatives due to its reactive functional groups.

Biological Activities and Potential Applications

Preliminary studies suggest that ethyl 8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate exhibits significant biological activity. Potential interactions include interactions with biological macromolecules, which are crucial for understanding its pharmacodynamics and pharmacokinetics. Further research is needed to fully characterize these interactions and their implications for drug development.

Comparison with Similar Compounds

Several compounds share structural similarities with ethyl 8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate. Notable examples include:

Compound Name	Structural Features	Unique Aspects
Ethyl 8-Bromo-1,3,4,5-Tetrahydro-2H-Pyrido[4,3-b]indole-2-Carboxylate	Contains Bromine Substituent	Potentially Different Reactivity Due to Halogen Presence
Ethyl 8-Chloro-1,3,4,5-Tetrahydro-2H-Pyrido[4,3-b]indole-2-Carboxylate	Contains Chlorine Substituent	May Exhibit Distinct Biological Activities Based on Halogen Effects
Ethyl 8-Fluoro-1,3,4,5-Tetrahydro-2H-Pyrido[4,3-b]indole-2-Carboxylate	Contains Fluorine Substituent	Known for Unique Electronic Properties Affecting Reactivity

Future Research Directions

Further research is required to elucidate the specific biological pathways affected by ethyl 8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indole-2-carboxylate and its therapeutic potential. Interaction studies are crucial for understanding how this compound interacts with biological macromolecules, which will be essential for drug development applications.